Cas no 1965826-19-0 (rac-(1R,3S)-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis)

• Product Name: rac-(1R,3S)-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis
• CAS No: 1965826-19-0
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 4632068
• PubChem ID: 137951910
• Update Time: 2025-06-10

rac-(1R,3S)-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-[(pyrimidin-2-yl)carbamoyl]cyclopentane-1-carboxylic acid, cis
• rac-(1R,3S)-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis

• Inchi： 1S/C11H13N3O3/c15-9(14-11-12-4-1-5-13-11)7-2-3-8(6-7)10(16)17/h1,4-5,7-8H,2-3,6H2,(H,16,17)(H,12,13,14,15)/t7-,8+/m0/s1
• InChI Key： WPXBWUZWWVUITK-JGVFFNPUSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@H](C(NC2=NC=CC=N2)=O)C1

Additional information on rac-(1R,3S)-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis

Introduction to Rac-(1R,3S)-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic Acid, Cis and Its Significance in Modern Chemical Biology

Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) (CAS No. 1965826-19-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) is characterized by a cyclopentane core substituted with a carbamoyl group and a pyrimidine moiety. The stereochemistry at the 1R and 3S positions contributes to its distinct conformational preferences, which are critical for its interaction with biological targets. This stereochemical arrangement has been meticulously designed to optimize binding affinity and selectivity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target various enzymes and receptors involved in critical biological pathways. The pyrimidine ring in Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) serves as an excellent pharmacophore for interacting with nucleophilic residues in protein targets. This feature has been leveraged in the design of molecules that exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

One of the most compelling aspects of Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) is its potential as a lead compound for the development of novel therapeutics. Preclinical studies have demonstrated that derivatives of this compound exhibit promising pharmacological profiles, including anti-inflammatory and anticancer properties. The cyclopentane ring provides a rigid framework that enhances the compound's binding affinity to its target proteins, while the carbamoyl group contributes to its solubility and metabolic stability.

The pyrimidine moiety is particularly noteworthy for its ability to engage in hydrogen bonding interactions with polar residues in biological targets. This has been exploited in the design of molecules that target specific disease-related pathways. For instance, recent studies have shown that Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) derivatives can modulate the activity of enzymes involved in signal transduction pathways, leading to potential therapeutic benefits in conditions such as cancer and neurodegenerative diseases.

Advances in computational chemistry have further enhanced the understanding of how Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) interacts with biological targets. Molecular docking studies have revealed that the compound binds to its target proteins with high specificity, suggesting its potential as a lead compound for drug development. These studies have also provided insights into the structural features that contribute to its binding affinity and selectivity.

In addition to its potential therapeutic applications, Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) has been explored as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for use in structure-based drug design and fragment-based drug discovery approaches. By leveraging the knowledge gained from studying this compound, researchers can develop novel strategies for identifying and optimizing small-molecule inhibitors with improved pharmacological properties.

The synthesis of Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that highlight the synthetic prowess of modern chemical methodologies. The development of efficient synthetic routes has not only facilitated access to this compound but also provided valuable insights into new synthetic strategies for constructing complex organic molecules.

The stereochemical integrity of Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) is crucial for its biological activity. Recent advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound. These advances have been instrumental in elucidating the relationship between stereochemistry and biological activity, providing a foundation for designing more effective therapeutic agents.

The future prospects for Rac-(1R,3S-3-(pyrimidin-2-yl)carbamoylcyclopentane-1-carboxylic acid, cis) are bright indeed. Ongoing research is focused on exploring new derivatives and analogs with enhanced pharmacological properties. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are poised to uncover novel therapeutic agents based on this promising scaffold.